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Compound of Interest

Compound Name: (2-lodo-5-methylphenyl)methanol

Cat. No.: B8058622

Technical Guide: (2-lodo-5-
methylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical information regarding the chemical compound (2-lodo-
5-methylphenyl)methanol, intended for use by professionals in research and development.

Chemical Identity and Properties

(2-lodo-5-methylphenyl)methanol is a substituted aromatic alcohol. Its chemical structure
consists of a benzene ring with an iodine atom, a methyl group, and a hydroxymethyl group as
substituents.

Table 1: Molecular Data for (2-lodo-5-methylphenyl)methanol

Parameter Value

Molecular Formula CsHelO[1][2][3][4]
Molecular Weight 248.06 g/mol [1][3][4]1[5]
CAS Number 220991-50-4[1][2][3][5]
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Experimental Protocols

A generalized experimental protocol for the quality control of (2-lodo-5-
methylphenyl)methanol is outlined below. This is a representative procedure and may require
optimization based on specific experimental contexts.

2.1. Purity Assessment by High-Performance Liquid Chromatography (HPLC)

¢ Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 um patrticle size).
» Mobile Phase: A gradient of acetonitrile and water.

e Flow Rate: 1.0 mL/min.

o Detection: UV absorbance at 254 nm.

o Sample Preparation: A stock solution of (2-lodo-5-methylphenyl)methanol is prepared in
acetonitrile at a concentration of 1 mg/mL. Serial dilutions are made to generate a calibration
curve.

e Procedure: 10 L of the sample solution is injected into the HPLC system. The retention time
and peak area are recorded. Purity is determined by comparing the area of the main peak to
the total area of all peaks.

2.2. Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy
¢ Instrumentation: A 400 MHz NMR spectrometer.
e Solvent: Deuterated chloroform (CDCl3).

e Procedure for tH NMR: The sample is dissolved in CDCIs. The *H NMR spectrum is acquired
to confirm the presence and integration of protons corresponding to the methyl,
hydroxymethyl, and aromatic ring hydrogens.

e Procedure for 13C NMR: The 3C NMR spectrum is acquired to confirm the presence of the
eight distinct carbon atoms in the molecule.
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Logical Workflow for Compound Analysis

The following diagram illustrates a typical workflow for the analysis and quality control of a
chemical compound like (2-lodo-5-methylphenyl)methanol.
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Procurement & Initial Assessment

Receive (2-lodo-5-methylphenyl)methanol

Verify CAS Number: 220991-50-4

Quality Confrol Analysis

HPLC Purity Analysis

NMR Structural Confirmation

Mass Spectrometry (MS) for MW Verification

Release for Research Use Reject Batch

Click to download full resolution via product page

Caption: Quality control workflow for (2-lodo-5-methylphenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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